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Compound of Interest

Compound Name: Fmoc-Glu(O-2-PhiPr)-OH

Cat. No.: B7766499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Fmoc-Glu(O-2-PhiPr)-
OH, a quasi-orthogonally-protected glutamic acid derivative. It is a valuable tool in peptide

synthesis, particularly for the creation of cyclic peptides and for use in library synthesis due to

the selective deprotection of the 2-phenylisopropyl (O-2-PhiPr) group. Adherence to these

guidelines is crucial for ensuring laboratory safety and maintaining the integrity of the

compound.

Chemical and Physical Properties
Fmoc-Glu(O-2-PhiPr)-OH is a white to pale yellow or beige powder.[1]

Property Value Source

CAS Number 200616-39-3 [1][2][3]

Molecular Formula C29H29NO6 [1][2][3]

Molecular Weight 487.54 g/mol [1][3]

Form Powder [1][2]

pKa 3.69 ± 0.10 (Predicted) [1]
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Hazard Identification and Safety Classifications
While specific GHS classification data is not readily available, the compound is classified as a

combustible solid. General precautions for handling chemical powders should be observed.

Hazard Classification Details Source

Storage Class Code 11 - Combustible Solids

WGK (Water Hazard Class) WGK 2

GHS Pictograms No data available [1]

GHS Signal Word No data available [1]

GHS Hazard Statements No data available [1]

GHS Precautionary

Statements
No data available [1]

Handling and Storage
Proper handling and storage are vital to maintain the quality and stability of Fmoc-Glu(O-2-
PhiPr)-OH and to ensure the safety of laboratory personnel.

Storage Recommendations
Storage conditions can vary by supplier. For general guidance:

Short-term: Store at 4°C for up to one week.[2]

Long-term: For extended periods, store at -20°C to -80°C.[2] Some suppliers indicate a

storage temperature of 15-25°C. Always refer to the supplier-specific recommendations.

The lyophilized form generally has a shelf life of 6 months when stored at -20°C/-80°C.[2]

Keep the container tightly closed in a dry and well-ventilated place.

General Handling Precautions
Avoid inhalation of dust.
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Avoid contact with skin and eyes.

Use in a well-ventilated area or under a fume hood.

Keep away from heat and sources of ignition.

Wash hands thoroughly after handling.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted for specific laboratory procedures. However, the

following PPE is generally recommended:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust

respirator is recommended.

Spill and Accidental Release Measures
Small Spills: Carefully sweep up the spilled solid and place it into a suitable, labeled

container for disposal. Avoid generating dust.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Use

a shovel to collect the material and place it in a designated waste container.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Diagrams
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Experimental Workflow: Handling Fmoc-Glu(O-2-PhiPr)-OH
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Weigh the required amount of powder

Dissolve in an appropriate solvent
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Dispose of waste in a labeled container

Remove and dispose of PPE properly
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Caption: General workflow for handling Fmoc-Glu(O-2-PhiPr)-OH powder.
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Hazard Mitigation Logic
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Caption: Logical relationship for hazard mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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